Cas no 37482-64-7 (2-Chloro-4-ethoxy-6-methylpyrimidine)

2-Chloro-4-ethoxy-6-methylpyrimidine is a substituted pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its chloro and ethoxy functional groups enhance reactivity, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. The methyl group at the 6-position contributes to steric and electronic modulation, facilitating selective modifications. This compound is particularly valuable in the development of agrochemicals, bioactive molecules, and heterocyclic frameworks. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for use in controlled environments, it is often employed in the preparation of more complex pyrimidine-based structures.

2-Chloro-4-ethoxy-6-methylpyrimidine structure

37482-64-7 structure

Product Name:2-Chloro-4-ethoxy-6-methylpyrimidine

CAS No:37482-64-7

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD00234338

CID:822108

PubChem ID:15288671

Update Time:2025-06-23

2-Chloro-4-ethoxy-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-ethoxy-6-methylpyrimidine
- 2-Chloro-4-ethoxy-6-methyl-pyrimidine
- 2-Chlor-4-aethoxy-6-methylpyrimidin
- 2-Chlor-4-aethoxy-6-methyl-pyrimidin
- 2-Chlor-4-methyl-6-aethoxy-pyrimidin
- 2-chloro-6-ethoxy-4-methylpyrimidine
- 4-Aethoxy-2-chlor-6-methyl-pyrimidin
- 4-ethoxy-2-chloro-6-methyl-pyrimidine
- AGN-PC-00OQXT
- ANW-55914
- CTK6G0584
- SBB027776
- CS-0186604
- DA-17286
- AKOS000302078
- SCHEMBL444198
- SB57495
- DS-13942
- DTXSID50571013
- 37482-64-7
- VEGXTHMAVSWQTH-UHFFFAOYSA-N
- SY101606
- F8883-0808
- MFCD00234338
- O10722
- MDL： MFCD00234338
- Inchi： 1S/C7H9ClN2O/c1-3-11-6-4-5(2)9-7(8)10-6/h4H,3H2,1-2H3
- InChI Key： VEGXTHMAVSWQTH-UHFFFAOYSA-N
- SMILES： ClC1=NC(C)=CC(=N1)OCC

Computed Properties

Exact Mass: 172.0403406g/mol
Monoisotopic Mass: 172.0403406g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 123
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 35Å²

Experimental Properties

Density: 1.193
Melting Point: 70-73 ºC
Boiling Point: 282 ºC
Flash Point: 124 ºC

2-Chloro-4-ethoxy-6-methylpyrimidine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
HazardClass：IRRITANT
Storage Condition：Inert atmosphere,2-8°C

2-Chloro-4-ethoxy-6-methylpyrimidine Pricemore >>

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